Cas no 1228775-66-3 (5-Iodo-2-methylisoindolin-1-one)

• Product Name: 5-Iodo-2-methylisoindolin-1-one
• CAS No: 1228775-66-3
• MF: C₉H₈INO
• MW: 273.070394515991
• CID: 1091434
• PubChem ID: 58181538
• Update Time: 2025-04-20

5-Iodo-2-methylisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methylisoindolin-1-one
• 5-iodo-2-methyl-3H-isoindol-1-one
• G69565
• 1H-Isoindol-1-one, 2,3-dihydro-5-iodo-2-methyl-
• SCHEMBL1441245
• 1228775-66-3
• SB65713
• DA-37280

• Inchi： 1S/C9H8INO/c1-11-5-6-4-7(10)2-3-8(6)9(11)12/h2-4H,5H2,1H3
• InChI Key： FTWFYEXMXARDGZ-UHFFFAOYSA-N
• SMILES： IC1C=CC2C(N(C)CC=2C=1)=O

Computed Properties

• Exact Mass: 272.96506g/mol
• Monoisotopic Mass: 272.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3Ų